4-Fluoro-1-nitro-2-(prop-2-ynyloxy)benzene

• Molecular Formula: C9H6FNO3
• Molecular Weight: 195.15 g/mol
• IUPAC Name: 4-fluoro-1-nitro-2-prop-2-ynoxybenzene
• InChI: InChI=1S/C9H6FNO3/c1-2-5-14-9-6-7(10)3-4-8(9)11(12)13/h1,3-4,6H,5H2
• InChI Key: ORRDPPQBFVCXKZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=C(C=CC(=C1)F)[N+](=O)[O-]

Description

4-Fluoro-1-nitro-2-(2-propynyloxy)benzene is a chemical compound with the molecular formula C9H6FNO3 and a molecular weight of 195.15 g/mol . It is a solid compound that is part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers . The compound is characterized by the presence of a fluoro group, a nitro group, and a propynyloxy group attached to a benzene ring.

Preparation Methods

The synthetic routes and reaction conditions for preparing 4-Fluoro-1-nitro-2-(2-propynyloxy)benzene are not explicitly detailed in the available literature. . Industrial production methods would likely involve similar organic synthesis techniques, optimized for scale and efficiency.

Chemical Reactions Analysis

4-Fluoro-1-nitro-2-(2-propynyloxy)benzene can undergo various types of chemical reactions, including:

Oxidation: The nitro group can be involved in oxidation reactions.

Reduction: The nitro group can be reduced to an amine group under appropriate conditions.

Substitution: The fluoro group can participate in nucleophilic aromatic substitution reactions. Common reagents and conditions used in these reactions include reducing agents like hydrogen gas with a catalyst for reduction, and nucleophiles for substitution reactions.

Scientific Research Applications

4-Fluoro-1-nitro-2-(2-propynyloxy)benzene has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.

Industry: Could be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Fluoro-1-nitro-2-(2-propynyloxy)benzene is not well-documented. its effects are likely mediated through interactions with molecular targets such as enzymes or receptors, influenced by its functional groups (fluoro, nitro, and propynyloxy). The pathways involved would depend on the specific biological or chemical context in which the compound is used .

Comparison with Similar Compounds

Similar compounds to 4-Fluoro-1-nitro-2-(2-propynyloxy)benzene include:

• 2-Fluoro-4-nitro-1-(2,2,2-trifluoroethyl)-benzene
• 1-Fluoro-2-[(1E)-2-nitro-1-propenyl]benzene
• 2,4-dichloro-1-(2-propynyloxy)benzene These compounds share similar functional groups but differ in their specific substitutions on the benzene ring, which can influence their chemical reactivity and applications .